Cas no 11097-69-1 (Aroclor 1254)

• Product Name: Aroclor 1254
• CAS No: 11097-69-1
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• CID: 196578
• PubChem ID: 40470
• Update Time: 2025-06-14

Aroclor 1254 Chemical and Physical Properties

Names and Identifiers

• PCB 1254
• Arochlor 1254
• Arochlor1254 Solution
• Aroclor 1254
• Aroclor 1254 solution
• Daily High Level Calibration Check Standard
• Daily Low Level Calibration Check Standard
• PCB Aroclor 1254
• Working Level 6 Calibration Check Standard
• Working Level Aroclor 1254 with Surrogates
• 1,2,3,4,5-pentachlorobenzene
• 2,2',3,3',4-pentachlorobiphenyl
• 2,3,3',4,4'-pentachlorobiphenyl
• arochlor 1254 in pcb-free oil 500 mg
• Arochlor 125410µg
• aroclor 1254 reference standard for clp
• kg oil
• nci-c02664
• PHENOCLORDP5
• Alochlor 1254.
• polychlorinated
• Aroclor 1254 (PCB 1254)
• CHEMBL4281119
• Chlorierte biphenyle, chlorgehalt 54% [German]
• 52663-62-4
• BUTYLHYDRAZINEOXALATE
• Arclor1254
• DTXCID10100
• 11097-69-1
• Diphenyle chlore, 54% de chlore [French]
• 2,2',3,3',4-Pentachloro-1,1'-biphenyl
• CCRIS 900
• NCGC00188946-01
• NS00051064
• DTXSID60274189
• Clorodifenili, cloro 54%
• PCB-1254
• Clorodifenili, cloro 54% [Italian]
• 2,2',3,3'4-Pentachlorobiphenyl
• 2,2',3,3',4'-Pentachlorobiphenyl
• 1,2,3-trichloro-4-(2,3-dichlorophenyl)benzene
• AUGNBQPSMWGAJE-UHFFFAOYSA-N
• HSDB 6357
• Chlorodiphenyl (54% Chlorine)
• 88Z0CKE07W
• Diphenyle chlore, 54% de chlore
• Chlorodiphenyl (54% Cl)
• 1,1'-Biphenyl, 2,2',3,3',4-pentachloro-
• UNII-88Z0CKE07W
• SCHEMBL811508
• NS00114354
• Chlorierte biphenyle, chlorgehalt 54%
• Aroclor 1254, CAS 11097-69-1, 1000 Amicrog/mL in n-Hexane
• PCB 82
• 2,3,4,2',3'-Pentachlorobiphenyl
• Q28334819
• Chlorodiphenyl, 54% chlorine
• J-002497
• PCB's (54% Cl)
• chlorodiphenyl(54%cl)
• clorodifenili,cloro54%
• PCB No 157(Aroclor 1254) solution
• Aroclor 1254, CAS 11097-69-1, 1000 microg/mL in n-Hexane

• Inchi： 1S/C12H5Cl5/c13-8-3-1-2-6(10(8)15)7-4-5-9(14)12(17)11(7)16/h1-5H
• InChI Key： AUGNBQPSMWGAJE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC=C(C=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 247.85233
• Monoisotopic Mass: 323.883389
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: 淡 黄色粘性液体
• Density: 1.5000 (estimate)
• Melting Point: 95.86°C (estimate)
• Boiling Point: 412.89°C (rough estimate)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: 1.6200 (estimate)
• Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents. Attacks some forms of plastics and rubber.
• PSA: 0
• LogP: 6.30 (estimated)
• Color/Form: 1000 μg/mL in methanol

Aroclor 1254 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301-H311-H331-H370-H373
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-33-39/23/24/25
• Safety Instruction： 16-36/37-45
• RTECS：TQ1360000
• Hazardous Material Identification：
• Safety Term：−. Used in heat transfer, hydraulic fluids, lubricants, and insecticides. See also POLYCHLORINATED BIPHENYLS.
• HazardClass：9
• PackingGroup：II
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on Aroclor 1254

Recent Advances in the Study of Aroclor 1254 and Its Key Component (CAS 11097-69-1): Implications for Environmental and Health Research

Aroclor 1254, a commercial polychlorinated biphenyl (PCB) mixture, has been a focal point in environmental and toxicological research due to its persistence and potential health risks. The chemical component with CAS number 11097-69-1, identified as 2,2',4,4',5,5'-hexachlorobiphenyl (PCB-153), is one of the most prevalent and stable congeners in this mixture. Recent studies have shed light on its mechanisms of toxicity, environmental fate, and potential remediation strategies, offering critical insights for both scientific and regulatory communities.

A 2023 study published in Environmental Science & Technology investigated the neurotoxic effects of PCB-153 (11097-69-1) using in vitro and in vivo models. The research demonstrated that exposure to PCB-153 disrupts mitochondrial function in neuronal cells, leading to oxidative stress and apoptosis. These findings align with epidemiological data linking Aroclor 1254 exposure to neurodegenerative disorders, underscoring the need for further mechanistic studies.

Another significant advancement comes from a 2024 Journal of Hazardous Materials paper, which explored biodegradation pathways for Aroclor 1254 components, including PCB-153. The study identified novel bacterial strains capable of dechlorinating PCB-153 under anaerobic conditions, offering promising bioremediation approaches for contaminated sites. This research highlights the potential for microbial communities to mitigate the environmental impact of persistent organic pollutants.

From a public health perspective, a recent meta-analysis in Toxicological Sciences (2024) reevaluated the dose-response relationships for Aroclor 1254 and its components. The analysis revealed non-linear effects of PCB-153 on endocrine disruption, challenging previous assumptions about low-dose exposures. These findings have important implications for risk assessment frameworks and regulatory standards.

Emerging analytical techniques have also enhanced our understanding of these compounds. A 2023 Analytical Chemistry study developed a high-resolution mass spectrometry method to distinguish PCB-153 from its metabolites in biological samples, enabling more accurate exposure assessments. This technological advancement supports ongoing biomonitoring efforts in populations with historical exposure to Aroclor 1254.

Collectively, these studies demonstrate significant progress in understanding the environmental behavior and biological effects of Aroclor 1254 and its key component PCB-153 (11097-69-1). While challenges remain in remediation and risk management, the integration of mechanistic toxicology, environmental microbiology, and advanced analytics provides a multifaceted approach to addressing the legacy of these persistent pollutants.